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Cat. No.: S665591

Get Quote

Chemical Profile & Synthetic Applications

The table below summarizes the core chemical information for 2-Amino-6-bromopyridine (CAS 19798-81-

3), a valuable intermediate in medicinal and organic chemistry.

Property Details

CAS Number 19798-81-3 [1] [2] [3]

Molecular Formula C5H5BrN2 [1] [2] [3]

Molecular Weight 173.01 g/mol [1] [2] [3]

Purity ≥ 98% (HPLC) [1]

Appearance Off-white to yellowish or light brown solid [1] [3]

Melting Point 88-91 °C [1]

Storage Store at 0-8 °C, protect from light [1] [3]

This compound serves as a key building block in several high-value applications:
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Pharmaceutical Development: It is a crucial intermediate in the synthesis of targeted therapies.

Research highlights its use in developing JAK2 inhibitors, MSK1 inhibitors, and the active
pharmaceutical ingredient Filgotinib, a JAK1 inhibitor [3] [4]. It is also a ligand for PqsR, a target in

Pseudomonas aeruginosa infection research [3].
Agrochemicals & Materials: The compound is used in formulating pesticides and herbicides and in

creating advanced polymers and coatings [1].
Synthesis of Fused Heterocycles: A common and practical application is its cyclization to form

imidazo[1,2-a]pyridine cores, which are privileged structures in drug discovery [2] [5]. The workflow
below illustrates a generalized synthesis path.
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Safety and Handling Information
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Safe handling of this chemical is paramount. Please adhere to the following safety guidelines based on its

GHS classification [2]:

| Hazard Category | GHS Pictogram | Signal Word | Hazard Statements | Precautionary Measures | | :--- | :--- |

:--- | :--- | :--- | | Acute Toxicity (Oral, Dermal, Inhalation)| | Warning | H302+H312+H332: Harmful if

swallowed, in contact with skin, or if inhaled. | P261: Avoid breathing dust/fume/gas/mist/vapors. P280:

Wear protective gloves/protective clothing/eye protection/face protection. | | Skin & Eye Irritation | | - | H315:

Causes skin irritation. H319: Causes serious eye irritation. | P305+P351+P338: IF IN EYES: Rinse

cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing.

|

Knowledge Gaps and Further Research

The available information does not contain specific FAQs or guides for troubleshooting reaction parameters

like temperature, time, or catalyst concentration for derivatives of 2-Amino-6-bromopyridine.

To build the technical support center you envision, I suggest you:

Consult Specialized Databases: Directly search platforms like Reaxys or SciFinder for detailed

experimental procedures and optimization studies.
Analyze Patent Literature: Patents often contain detailed "examples" sections that can provide

optimized reaction conditions and troubleshooting tips for specific synthetic routes [4].
Review Broader Optimization Principles: General guides on chemical reaction optimization

emphasize systematic approaches to adjusting time, temperature, and concentration, which can be
applied to your specific work [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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